5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile
Overview
Description
5-(Piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile (5-P2TPC) is an organic compound that has recently been studied for its potential applications in scientific research. It is an important molecule in organic chemistry due to its unique structure and properties. 5-P2TPC has been found to have a wide range of applications in various fields, from drug development to materials science.
Scientific Research Applications
5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile has been studied for its potential applications in scientific research. It has been found to have potential applications in drug development, materials science, and other fields. In drug development, 5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile has been studied for its potential use as a therapeutic agent for a variety of diseases and conditions. In materials science, 5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile has been studied for its potential use as a building block for the synthesis of polymers and other materials. In addition, 5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile has been studied for its potential use as a catalyst in organic synthesis.
Mechanism of Action
The mechanism of action of 5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile is not fully understood. However, it is believed that the molecule interacts with certain proteins in the body, leading to changes in their structure and activity. This interaction is believed to be responsible for the biological effects of 5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile are not fully understood. However, studies have shown that 5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile has anti-inflammatory, anti-tumor, and anti-bacterial properties. In addition, 5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile has been found to have neuroprotective and antioxidant effects.
Advantages and Limitations for Lab Experiments
5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile is a relatively new compound, and as such, there are a number of advantages and limitations to using it in laboratory experiments. One advantage is that 5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile is relatively easy to synthesize and purify. In addition, it is a relatively stable compound, making it suitable for use in long-term experiments. However, 5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile is a relatively expensive compound, making it difficult to use in large-scale experiments.
Future Directions
There are a number of potential future directions for the study of 5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile. These include further research into its mechanism of action, biochemical and physiological effects, and potential applications in drug development and materials science. In addition, further research into the synthesis and purification of 5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile could lead to improved synthesis methods and lower costs. Finally, further research into the compatibility of 5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile with other compounds could lead to the development of new materials and drugs.
Synthesis Methods
5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile is synthesized through a two-step process. The first step involves the reaction of piperidine with trifluoromethylpyridine-3-carbonitrile in the presence of a catalytic amount of anhydrous potassium carbonate. This reaction yields a mixture of the desired 5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile and an undesired by-product, 4-piperidin-2-yl-2-(trifluoromethyl)pyridine-3-carbonitrile (4-P2TPC). The second step involves a chromatographic separation of the desired 5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile from the undesired by-product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile involves the reaction of 2-chloro-5-(piperidin-2-yl)pyridine-3-carbonitrile with trifluoromethyl lithium.", "Starting Materials": [ "2-chloro-5-(piperidin-2-yl)pyridine-3-carbonitrile", "trifluoromethyl lithium" ], "Reaction": [ "Add trifluoromethyl lithium to a solution of 2-chloro-5-(piperidin-2-yl)pyridine-3-carbonitrile in anhydrous ether", "Stir the reaction mixture at room temperature for several hours", "Quench the reaction with water and extract the product with ethyl acetate", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the solution under reduced pressure to obtain the desired product" ] } | |
CAS RN |
2703779-73-9 |
Molecular Formula |
C12H12F3N3 |
Molecular Weight |
255.2 |
Purity |
95 |
Origin of Product |
United States |
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